![molecular formula C19H24N2O3 B7679318 2-Methoxy-4-[[2-(morpholin-4-ylmethyl)anilino]methyl]phenol](/img/structure/B7679318.png)
2-Methoxy-4-[[2-(morpholin-4-ylmethyl)anilino]methyl]phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methoxy-4-[[2-(morpholin-4-ylmethyl)anilino]methyl]phenol, also known as MMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMP is a phenol derivative that belongs to the family of 4-aminophenol derivatives. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant effects.
Mechanism of Action
The mechanism of action of 2-Methoxy-4-[[2-(morpholin-4-ylmethyl)anilino]methyl]phenol involves its interaction with various cellular targets, including enzymes, receptors, and signaling pathways. This compound has been found to inhibit the activity of enzymes involved in tumor growth and inflammation, such as COX-2 and this compound-9. It also interacts with receptors such as EGFR and VEGFR, which are involved in cancer cell proliferation and angiogenesis. Furthermore, this compound has been shown to modulate various signaling pathways, including the MAPK and PI3K/Akt pathways, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has a wide range of biochemical and physiological effects, including anti-tumor, anti-inflammatory, and antioxidant activity. It has been found to induce apoptosis and inhibit cell proliferation in cancer cells, reduce the production of pro-inflammatory cytokines, and scavenge free radicals. This compound has also been shown to modulate various signaling pathways involved in cell survival and proliferation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-Methoxy-4-[[2-(morpholin-4-ylmethyl)anilino]methyl]phenol in lab experiments is its potent anti-tumor, anti-inflammatory, and antioxidant activity, which makes it a promising candidate for developing new therapeutic agents. However, the limitations of using this compound in lab experiments include its potential toxicity and lack of selectivity for specific cellular targets. Further studies are needed to determine the optimal dosage and delivery methods for this compound.
Future Directions
There are several future directions for research on 2-Methoxy-4-[[2-(morpholin-4-ylmethyl)anilino]methyl]phenol, including:
1. Developing this compound derivatives with improved selectivity and potency for specific cellular targets.
2. Investigating the potential of this compound as a therapeutic agent for other diseases, such as neurodegenerative disorders.
3. Studying the pharmacokinetics and pharmacodynamics of this compound in vivo to determine its optimal dosage and delivery methods.
4. Exploring the potential of this compound as a chemopreventive agent for cancer.
5. Investigating the potential of this compound as a radioprotective agent for cancer patients undergoing radiation therapy.
In conclusion, this compound is a promising chemical compound that has potential therapeutic applications in various diseases, including cancer, inflammation, and oxidative stress-related disorders. The synthesis method of this compound has been optimized to achieve high yields and purity of the final product. This compound exhibits anti-tumor, anti-inflammatory, and antioxidant activity by interacting with various cellular targets and modulating signaling pathways. Further studies are needed to determine the optimal dosage and delivery methods for this compound and to develop this compound derivatives with improved selectivity and potency for specific cellular targets.
Synthesis Methods
The synthesis of 2-Methoxy-4-[[2-(morpholin-4-ylmethyl)anilino]methyl]phenol involves a multi-step process that starts with the reaction between 2-methoxyphenol and 2-chloro-4-nitroaniline. The resulting product is then reduced to 2-amino-4-nitrophenol, which is further reacted with 2-(morpholin-4-ylmethyl)aniline to produce the final product, this compound. The synthesis process has been optimized to achieve high yields and purity of the final product.
Scientific Research Applications
2-Methoxy-4-[[2-(morpholin-4-ylmethyl)anilino]methyl]phenol has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and oxidative stress-related disorders. Studies have shown that this compound exhibits anti-tumor activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. It has also been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and inhibiting the activation of NF-κB signaling pathways. Additionally, this compound has been shown to have potent antioxidant activity by scavenging free radicals and protecting cells from oxidative damage.
Properties
IUPAC Name |
2-methoxy-4-[[2-(morpholin-4-ylmethyl)anilino]methyl]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3/c1-23-19-12-15(6-7-18(19)22)13-20-17-5-3-2-4-16(17)14-21-8-10-24-11-9-21/h2-7,12,20,22H,8-11,13-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQKAAQBLROEECQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CNC2=CC=CC=C2CN3CCOCC3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.